Cas no 866010-18-6 (N-Benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide)

• Product Name: N-Benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide
• CAS No: 866010-18-6
• MF: C₁₅H₁₄N₂O₄S₂
• MW: 350.412661075592
• CID: 5695200
• PubChem ID: 54687603
• Update Time: 2023-10-14

N-Benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-hydroxy-1-methyl-2,2-dioxothieno[3,2-c]thiazine-3-carboxamide
• SR-01000308671-1
• N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1,2-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazine-3-carboxamide
• N-benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide
• 866010-18-6
• AKOS005110149
• MS-3048
• SR-01000308671
• N-Benzyl-4-hydroxy-1-methyl-1H-thieno[3,2-c][1,2]thiazine-3-carboxamide 2,2-dioxide
• 1H-Thieno[3,2-c][1,2]thiazine-3-carboxamide, 4-hydroxy-1-methyl-N-(phenylmethyl)-, 2,2-dioxide
• N-Benzyl-4-hydroxy-1-methyl-2,2-dioxo-1H-2lambda6-thieno[3,2-c][1,2]thiazine-3-carboxamide

• Inchi： 1S/C15H14N2O4S2/c1-17-11-7-8-22-13(11)12(18)14(23(17,20)21)15(19)16-9-10-5-3-2-4-6-10/h2-8,18H,9H2,1H3,(H,16,19)
• InChI Key： UIIMUDPGQZSSLN-UHFFFAOYSA-N
• SMILES： S1(C(C(NCC2C=CC=CC=2)=O)=C(C2=C(C=CS2)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 350.03949928g/mol
• Monoisotopic Mass: 350.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų